Cas no 1005066-35-2 (5-(4-chlorobenzoyl)-4-hydroxy-6-(4-hydroxy-3-methoxyphenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one)
5-(4-chlorobenzoyl)-4-hydroxy-6-(4-hydroxy-3-methoxyphenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-chlorobenzoyl)-4-hydroxy-6-(4-hydroxy-3-methoxyphenyl)-4-(trifluoromethyl)tetrahydropyrimidin-2(1H)-one
- SMR000019376
- MLS000085030
- HMS2364H13
- STK813022
- 5-(4-chlorobenzoyl)-4-hydroxy-6-(4-hydroxy-3-methoxyphenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one
- Z57239847
- 5-(4-Chloro-benzoyl)-4-hydroxy-6-(4-hydroxy-3-methoxy-phenyl)-4-trifluoromethyl-
- 5-(4-chlorobenzoyl)-4-hydroxy-6-(4-hydroxy-3-methoxyphenyl)-4
-
- Inchi: 1S/C19H16ClF3N2O5/c1-30-13-8-10(4-7-12(13)26)15-14(16(27)9-2-5-11(20)6-3-9)18(29,19(21,22)23)25-17(28)24-15/h2-8,14-15,26,29H,1H3,(H2,24,25,28)
- InChI Key: MJZCHUYGOTXWQZ-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C(C1C(C2C=CC(=C(C=2)OC)O)NC(NC1(C(F)(F)F)O)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 30
- Rotatable Bond Count: 4
- Complexity: 659
- XLogP3: 3.2
- Topological Polar Surface Area: 108
5-(4-chlorobenzoyl)-4-hydroxy-6-(4-hydroxy-3-methoxyphenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1260-1273-2μmol |
5-(4-chlorobenzoyl)-4-hydroxy-6-(4-hydroxy-3-methoxyphenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one |
1005066-35-2 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F1260-1273-5μmol |
5-(4-chlorobenzoyl)-4-hydroxy-6-(4-hydroxy-3-methoxyphenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one |
1005066-35-2 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
| Life Chemicals | F1260-1273-10μmol |
5-(4-chlorobenzoyl)-4-hydroxy-6-(4-hydroxy-3-methoxyphenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one |
1005066-35-2 | 90%+ | 10μmol |
$69.0 | 2023-07-28 | |
| Life Chemicals | F1260-1273-20μmol |
5-(4-chlorobenzoyl)-4-hydroxy-6-(4-hydroxy-3-methoxyphenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one |
1005066-35-2 | 90%+ | 20μmol |
$79.0 | 2023-07-28 | |
| Life Chemicals | F1260-1273-1mg |
5-(4-chlorobenzoyl)-4-hydroxy-6-(4-hydroxy-3-methoxyphenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one |
1005066-35-2 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F1260-1273-2mg |
5-(4-chlorobenzoyl)-4-hydroxy-6-(4-hydroxy-3-methoxyphenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one |
1005066-35-2 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
| Life Chemicals | F1260-1273-3mg |
5-(4-chlorobenzoyl)-4-hydroxy-6-(4-hydroxy-3-methoxyphenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one |
1005066-35-2 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
| Life Chemicals | F1260-1273-4mg |
5-(4-chlorobenzoyl)-4-hydroxy-6-(4-hydroxy-3-methoxyphenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one |
1005066-35-2 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F1260-1273-5mg |
5-(4-chlorobenzoyl)-4-hydroxy-6-(4-hydroxy-3-methoxyphenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one |
1005066-35-2 | 90%+ | 5mg |
$69.0 | 2023-07-28 | |
| Life Chemicals | F1260-1273-10mg |
5-(4-chlorobenzoyl)-4-hydroxy-6-(4-hydroxy-3-methoxyphenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one |
1005066-35-2 | 90%+ | 10mg |
$79.0 | 2023-07-28 |
5-(4-chlorobenzoyl)-4-hydroxy-6-(4-hydroxy-3-methoxyphenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 5-(4-chlorobenzoyl)-4-hydroxy-6-(4-hydroxy-3-methoxyphenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one
5-(4-Chlorobenzoyl)-4-Hydroxy-6-(4-Hydroxy-3-Methoxyphenyl)-4-(Trifluoromethyl)-1,3-Diazinan-2-One: A Comprehensive Overview
The compound with CAS No. 1005066-35-2, known as 5-(4-chlorobenzoyl)-4-hydroxy-6-(4-hydroxy-3-methoxyphenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a diazinan ring system, a trifluoromethyl group, and multiple aromatic substituents. The presence of these functional groups endows the molecule with unique chemical properties and potential applications in drug development and advanced materials.
Recent studies have highlighted the importance of this compound in the context of its biological activity. Researchers have demonstrated that the trifluoromethyl group plays a crucial role in modulating the compound's pharmacokinetic properties, such as absorption and metabolism. Furthermore, the hydroxyl and methoxy groups on the aromatic rings contribute to the molecule's ability to interact with biological targets, making it a promising candidate for drug design. The integration of these functional groups into a single molecule creates a highly versatile platform for exploring new therapeutic strategies.
The synthesis of 5-(4-chlorobenzoyl)-4-hydroxy-6-(4-hydroxy-3-methoxyphenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one involves a series of intricate organic reactions. Key steps include the formation of the diazinan ring through cyclization reactions and the subsequent introduction of substituents via nucleophilic aromatic substitution or coupling reactions. The optimization of these reaction conditions has been a focal point for chemists aiming to improve yield and purity. Recent advancements in catalytic methods have significantly enhanced the efficiency of these processes, paving the way for large-scale production.
In terms of applications, this compound has shown potential in several areas. In medicinal chemistry, it has been investigated as a lead compound for anti-inflammatory and antitumor agents. Its ability to inhibit specific enzymes involved in inflammatory pathways makes it a valuable tool for developing novel therapeutics. Additionally, the compound's electronic properties have been leveraged in materials science, where it serves as a precursor for advanced polymers and organic semiconductors.
Recent research has also explored the environmental impact of this compound. Studies have shown that its degradation pathways are influenced by both abiotic and biotic factors, with microbial activity playing a significant role in its breakdown. Understanding these processes is essential for assessing its safety and sustainability in industrial applications.
In conclusion, 5-(4-chlorobenzoyl)-4-hydroxy-6-(4-hydroxy-3-methoxyphenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one represents a cutting-edge molecule with diverse applications across multiple disciplines. Its complex structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science.
1005066-35-2 (5-(4-chlorobenzoyl)-4-hydroxy-6-(4-hydroxy-3-methoxyphenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)